Cas no 2413869-36-8 (tert-butyl 4-(hydroxymethyl)-2-oxa-5-azabicyclo2.2.1heptane-5-carboxylate)

• Product Name: tert-butyl 4-(hydroxymethyl)-2-oxa-5-azabicyclo2.2.1heptane-5-carboxylate
• CAS No: 2413869-36-8
• MF: C₁₁H₁₉NO₄
• MW: 229.27286362648
• CID: 5108683
• PubChem ID: 155892943
• Update Time: 2024-11-07

tert-butyl 4-(hydroxymethyl)-2-oxa-5-azabicyclo2.2.1heptane-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 4-(hydroxymethyl)-2-oxa-5-azabicyclo[2.2.1]heptane-5-carboxylate
• tert-butyl 4-(hydroxymethyl)-2-oxa-5-azabicyclo2.2.1heptane-5-carboxylate
• EN300-1693645
• MFCD32822111
• F93716
• (5-Boc-2-oxa-5-azabicyclo[2.2.1]heptan-4-yl)methanol
• SY343361
• 5-Boc-4-(hydroxymethyl)-2-oxa-5-azabicyclo[2.2.1]heptane
• 2413869-36-8

• Inchi： 1S/C11H19NO4/c1-10(2,3)16-9(14)12-5-8-4-11(12,6-13)7-15-8/h8,13H,4-7H2,1-3H3
• InChI Key： CXJCBUGUPFVIAI-UHFFFAOYSA-N
• SMILES： O1CC2(CO)CC1CN2C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 229.13140809g/mol
• Monoisotopic Mass: 229.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 59